Cas no 71784-42-4 (Butanoic-3-14C acid,3-oxo-, methyl ester (9CI))

• Product Name: Butanoic-3-14C acid,3-oxo-, methyl ester (9CI)
• CAS No: 71784-42-4
• MF: C₅H₈O₃
• MW: 118.107763290405
• CID: 548453
• PubChem ID: 12208346
• Update Time: 2025-04-19

Butanoic-3-14C acid,3-oxo-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic-3-14C acid,3-oxo-, methyl ester (9CI)
• METHYL ACETOACETATE, [3-14C]
• Methyl acetoacetate,[3-14c]
• 71784-42-4

• Inchi： 1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3/i4+2
• InChI Key： WRQNANDWMGAFTP-DOMIDYPGSA-N
• SMILES： O(C)C(C[14C](C)=O)=O

Computed Properties

• Exact Mass: 118.05058610g/mol
• Monoisotopic Mass: 118.05058610g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 0.13850